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Compound of Interest

Compound Name:
1-(Bromomethyl)-2-fluoro-4-

methoxybenzene

Cat. No.: B1313619 Get Quote

Essential Safety and Handling Guide for 1-
(Bromomethyl)-2-fluoro-4-methoxybenzene
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of 1-
(Bromomethyl)-2-fluoro-4-methoxybenzene (CAS Number: 91319-42-5). Given its

classification as a lachrymator and irritant, adherence to stringent safety protocols is paramount

to ensure the well-being of laboratory personnel and the integrity of research. The following

procedures are based on established best practices for handling hazardous halogenated

organic compounds and information from safety data sheets of structurally similar chemicals.

Immediate Safety and Hazard Information
1-(Bromomethyl)-2-fluoro-4-methoxybenzene is a potent lachrymator, meaning it can cause

immediate tearing and irritation upon exposure to its vapors. It is also classified as a skin and

eye irritant and is harmful if swallowed or inhaled.[1][2][3] Exposure can lead to burning

sensations, coughing, and shortness of breath.[4] Therefore, all handling of this compound

must be conducted within a certified chemical fume hood to minimize inhalation exposure.[1]

Key Hazard Summary:
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Hazard Statement Classification
Primary Routes of
Exposure

Causes severe skin burns and

eye damage.[3]
Skin and Eye Irritant Dermal, Ocular

Harmful if swallowed.[1] Acute Oral Toxicity Ingestion

May cause respiratory

irritation.
Respiratory Irritant Inhalation

Lachrymator Eye Irritant Ocular, Inhalation

Personal Protective Equipment (PPE)
A comprehensive personal protective equipment (PPE) strategy is mandatory when working

with 1-(Bromomethyl)-2-fluoro-4-methoxybenzene. The following table outlines the required

PPE for various laboratory activities involving this compound.

Body Part Required PPE Standard

Eyes/Face
Chemical safety goggles and a

face shield.
ANSI Z87.1 or equivalent.[3]

Hands

Chemical-resistant gloves

(Nitrile or Neoprene

recommended).

EN 374 or equivalent.

Body Flame-resistant lab coat. ---

Respiratory

Use only in a chemical fume

hood. For emergencies or if a

fume hood is not available, a

NIOSH-approved respirator

with an organic vapor cartridge

is required.

---

Feet Closed-toe shoes. ---

PPE Workflow Diagram:
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Caption: A logical workflow for donning and doffing Personal Protective Equipment (PPE) when

handling hazardous chemicals.

Operational Plan: Handling and Storage
Handling:

Always handle 1-(Bromomethyl)-2-fluoro-4-methoxybenzene in a well-ventilated area,

preferably inside a certified chemical fume hood.[1]

Avoid direct contact with skin, eyes, and clothing.[5]

Do not breathe vapors or dust.

Use non-sparking tools to prevent ignition sources.[6]

Ensure that an eyewash station and safety shower are readily accessible.[2]

Storage:

Store in a cool, dry, and well-ventilated area away from incompatible materials such as

strong oxidizing agents, bases, alcohols, and amines.[2][5]

Keep the container tightly closed and protected from moisture.

Store in a locked cabinet or a designated area for hazardous chemicals.[3]

Disposal Plan
The disposal of 1-(Bromomethyl)-2-fluoro-4-methoxybenzene and its contaminated waste

must be handled as hazardous waste.

Waste Segregation and Collection:

Solid Waste: Contaminated consumables (e.g., gloves, paper towels, weighing paper) should

be placed in a designated, labeled, and sealed hazardous waste container.
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Liquid Waste: Unused or waste solutions of the chemical should be collected in a clearly

labeled, sealed, and appropriate hazardous waste container. Do not mix with other waste

streams unless compatibility has been confirmed.

Empty Containers: Empty containers should be triple-rinsed with a suitable solvent (e.g.,

acetone or ethanol). The rinsate must be collected as hazardous waste. Puncture the

container to prevent reuse.

Disposal Procedure: All waste containing 1-(Bromomethyl)-2-fluoro-4-methoxybenzene must

be disposed of through a licensed hazardous waste disposal company. The recommended

method of disposal is incineration in a permitted facility equipped with an afterburner and

scrubber to neutralize harmful combustion byproducts like hydrogen bromide and hydrogen

fluoride.[7] Always follow local, state, and federal regulations for hazardous waste disposal.

Disposal Workflow Diagram:
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Waste Generation

Segregate Solid and Liquid Waste

Label Waste Containers Clearly

Store in Designated Hazardous Waste Area

Arrange for Pickup by Licensed Disposal Company

Incineration at a Permitted Facility

Click to download full resolution via product page

Caption: A step-by-step workflow for the safe disposal of hazardous chemical waste.

Experimental Protocol: General Procedure for
Williamson Ether Synthesis
1-(Bromomethyl)-2-fluoro-4-methoxybenzene is a useful reagent in organic synthesis, often

employed as an alkylating agent. A common application is in the Williamson ether synthesis to

introduce the 2-fluoro-4-methoxybenzyl group. The following is a general, illustrative protocol.

Materials:

Alcohol (substrate)
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1-(Bromomethyl)-2-fluoro-4-methoxybenzene

A suitable base (e.g., sodium hydride, potassium carbonate)

Anhydrous polar aprotic solvent (e.g., N,N-Dimethylformamide (DMF), Acetonitrile)

Reaction flask, magnetic stirrer, and inert atmosphere setup (e.g., nitrogen or argon)

Procedure:

Setup: Assemble a dry reaction flask equipped with a magnetic stir bar under an inert

atmosphere.

Deprotonation: Dissolve the alcohol substrate in the anhydrous solvent. Add the base

portion-wise at 0 °C and stir the mixture for 30-60 minutes to allow for the formation of the

alkoxide.

Alkylation: Slowly add a solution of 1-(Bromomethyl)-2-fluoro-4-methoxybenzene in the

anhydrous solvent to the reaction mixture.

Reaction: Allow the reaction to warm to room temperature and stir until the reaction is

complete (monitor by Thin Layer Chromatography). Gentle heating may be required for less

reactive substrates.

Workup: Quench the reaction by the slow addition of water. Extract the product with a

suitable organic solvent (e.g., ethyl acetate). Wash the organic layer with brine, dry over

anhydrous sodium sulfate, and concentrate under reduced pressure.

Purification: Purify the crude product by column chromatography on silica gel.

Note: This is a general procedure and may require optimization for specific substrates. Always

perform a thorough literature search for specific reaction conditions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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